Cas no 60589-06-2 (Metoxadiazone)

• Product name: Metoxadiazone
• CAS No: 60589-06-2
• MF: C₁₀H₁₀N₂O₄
• MW: 222.1974
• CID: 506604

Metoxadiazone Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,5-methoxy-3-(2-methoxyphenyl)-
• 5-Methoxy-3-(2-methoxyphenyl)-1,3,4-oxadiazolin-2-one
• Metoxadiazone
• 5-methoxy-3-(2-methoxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• 5-Methoxy-3-(2-methoxyphenyl)-1,3,4-oxadiazolin
• 5-methoxy-3-(2-methoxy-phenyl)-1,3,4-oxadiazolin-2-one
• 5-methoxy-3-(2-methoxy-phenyl)-3H-[1,3,4]oxadiazol-2-one

Computed Properties

• Exact Mass: 222.06400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Surface Charge: 0

Experimental Properties

• Color/Form: Pale yellow to reddish brown crystals or crystalline powders
• Density: 1.3404 (rough estimate)
• Boiling Point: 363.37°C (rough estimate)
• Refractive Index: 1.6300 (estimate)
• PSA: 66.49000
• LogP: 0.84270
• Solubility: Soluble in acetone \ chloroform \ ethyl acetate \ methyl chloride \ anisole; More soluble in methanol \ xylene \ trichloroethane; Soluble in ethanol \ isopropanol \ tritoluene \ alkylbenzene, etc; Almost insoluble in water \ cyclohexane \ kerosene

Additional information on Metoxadiazone

Introduction to Metoxadiazone (CAS No: 60589-06-2) in Modern Chemical and Pharmaceutical Research

Metoxadiazone, a compound with the chemical identifier CAS No: 60589-06-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its diazone functional group, has been extensively studied for its role in various biochemical processes and its potential as a therapeutic agent. The molecular structure of Metoxadiazone, which includes a methoxy substituent, contributes to its distinct reactivity and interaction with biological targets.

The importance of Metoxadiazone in contemporary research cannot be overstated. Its chemical properties make it a versatile compound that can be utilized in multiple domains, including drug development, agrochemical formulations, and material science. Recent studies have highlighted the compound's efficacy in modulating enzyme activity and its potential as an intermediate in synthesizing more complex molecules. The diazone group in Metoxadiazone is particularly noteworthy, as it serves as a key site for chemical modifications, enabling researchers to tailor its properties for specific applications.

In the realm of pharmaceuticals, Metoxadiazone has been explored for its potential anti-inflammatory and antimicrobial properties. Research indicates that the compound can interact with various biological pathways, leading to therapeutic effects that are beneficial in treating a range of conditions. The methoxy group in its structure plays a crucial role in these interactions, enhancing the compound's bioavailability and stability. This has led to increased interest in developing derivatives of Metoxadiazone that could offer improved pharmacological profiles.

One of the most compelling aspects of Metoxadiazone is its role as a precursor in the synthesis of more complex organic molecules. Its diazone functionality allows for facile functionalization, making it an invaluable building block in organic synthesis. Researchers have leveraged this property to develop novel compounds with applications ranging from pharmaceuticals to advanced materials. The ability to modify the structure of Metoxadiazone at multiple points provides chemists with a high degree of flexibility, enabling them to create molecules with tailored properties.

The latest advancements in the study of Metoxadiazone have revealed new insights into its mechanism of action. For instance, recent studies have demonstrated that Metoxadiazone can inhibit certain enzymes by binding to their active sites, thereby preventing their function. This mechanism has implications for the development of drugs targeting enzyme-mediated diseases. Additionally, the compound's ability to cross cell membranes makes it an attractive candidate for drug delivery systems, where it can be formulated to release therapeutic agents at targeted sites within the body.

The agrochemical sector has also benefited from the research on Metoxadiazone. Its chemical properties make it effective in formulations designed to protect crops from pests and diseases. The diazone group contributes to its stability and efficacy when applied in agricultural settings. Furthermore, studies have shown that derivatives of Metoxadiazone can enhance the performance of existing pesticides without compromising their environmental safety profile.

From a material science perspective, Metoxadiazone has been investigated for its potential use in creating advanced polymers and coatings. Its unique reactivity allows for the development of materials with enhanced durability and functionality. These applications are particularly relevant in industries where material performance is critical, such as aerospace and automotive manufacturing.

The synthesis of Metoxadiazone is another area where significant progress has been made. Researchers have developed efficient methods for producing this compound on an industrial scale while maintaining high purity standards. These advancements have made it more feasible to incorporate Metoxadiazone into various products and processes without compromising quality or cost-effectiveness.

Environmental considerations are also important when evaluating the use of Metoxadiazone. Studies have shown that when properly formulated and applied, this compound does not pose significant environmental risks. Its biodegradability and low toxicity make it suitable for use in products where environmental impact is a concern.

Future research on Metoxadiazone is likely to focus on expanding its applications and improving its efficacy across different domains. The development of new derivatives and synthetic methods will continue to drive innovation in this field. As our understanding of the compound's properties grows, so too will its potential uses.